Cas no 98557-68-7 (2-Chloro-9-(2-chloroethyl)-9H-purine-6-carboxylic acid)

• Product Name: 2-Chloro-9-(2-chloroethyl)-9H-purine-6-carboxylic acid
• CAS No: 98557-68-7
• MF: C₈H₆Cl₂N₄O₂
• MW: 261.064838886261
• CID: 4723443
• Update Time: 2023-08-16

2-Chloro-9-(2-chloroethyl)-9H-purine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-9-(2-chloroethyl)-9H-purine-6-carboxylic acid

• Inchi： 1S/C8H6Cl2N4O2/c9-1-2-14-3-11-4-5(7(15)16)12-8(10)13-6(4)14/h3H,1-2H2,(H,15,16)
• InChI Key： RKWHNUKXVSEZBG-UHFFFAOYSA-N
• SMILES： ClCCN1C=NC2=C(C(=O)O)N=C(N=C12)Cl

Computed Properties

• Exact Mass: 259.9867808 g/mol
• Monoisotopic Mass: 259.9867808 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.9
• Molecular Weight: 261.06